![molecular formula C13H16Cl2N2O3S B4366937 N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4366937.png)
N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide
Overview
Description
N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, also known as DMP785, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperidinecarboxamide derivatives and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide involves its binding to the sigma-1 receptor. This binding results in the modulation of various intracellular signaling pathways and ion channels, leading to the observed biochemical and physiological effects. N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has been found to modulate the activity of voltage-gated potassium channels, NMDA receptors, and calcium channels, among others.
Biochemical and Physiological Effects
N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to enhance the release of neurotransmitters such as dopamine, serotonin, and acetylcholine. N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has also been found to modulate the activity of ion channels such as voltage-gated potassium channels, NMDA receptors, and calcium channels. Additionally, N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has been found to have neuroprotective effects and to enhance cell survival.
Advantages and Limitations for Lab Experiments
N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has several advantages for lab experiments. It is a potent and selective ligand for the sigma-1 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has also been found to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one of the limitations of N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide is its relatively low solubility in water, which can make it challenging to work with in certain experimental setups.
Future Directions
There are several future directions for research on N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide. One area of interest is the potential use of N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide as a therapeutic agent for various neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide and its effects on intracellular signaling pathways and ion channels. Finally, the development of more potent and selective ligands for the sigma-1 receptor, based on the structure of N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, is an area of active research.
Scientific Research Applications
N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has been found to have various scientific research applications. It has been studied for its potential use as a ligand for the sigma-1 receptor, a protein that is involved in various physiological processes such as cell survival, differentiation, and neurotransmitter release. N-(2,6-dichlorophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has also been studied for its potential use as a tool to study the role of sigma-1 receptor in the modulation of ion channels and intracellular signaling pathways.
properties
IUPAC Name |
N-(2,6-dichlorophenyl)-1-methylsulfonylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16Cl2N2O3S/c1-21(19,20)17-7-3-4-9(8-17)13(18)16-12-10(14)5-2-6-11(12)15/h2,5-6,9H,3-4,7-8H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODIWAXGTPNYGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)C(=O)NC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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